Cas no 58721-01-0 (2,2,4,4-Tetramethylthietan-3-one)

2,2,4,4-Tetramethylthietan-3-one structure
58721-01-0 structure
Product Name:2,2,4,4-Tetramethylthietan-3-one
CAS No:58721-01-0
Molecular Formula:C7H12OS
Molecular Weight:144.23458
CID:948947
PubChem ID:282214

2,2,4,4-Tetramethylthietan-3-one Properties

Names and Identifiers

    • 2,2,4,4-tetramethyl-3-Thietanone
    • 2,2,4,4-Tetramethylthietan-3-one
    • H11479
    • J-506770
    • DTXSID40300218
    • 58721-01-0
    • 2,2,4,4-tetramethyl-3-oxothietane
    • SY122210
    • AKOS015950395
    • NSC135403
    • RDTYEOXWKJSNTK-UHFFFAOYSA-N
    • MFCD09865540
    • NSC-135403
    • SCHEMBL8333281
    • C7H12OS
    • MDL： MFCD09865540
    • InChIKey： RDTYEOXWKJSNTK-UHFFFAOYSA-N
    • Inchi： InChI=1S/C7H12OS/c1-6(2)5(8)7(3,4)9-6/h1-4H3
    • SMILES： CC1(C)C(=O)C(C)(C)S1

Computed Properties

  • Exact Mass: 144.06096
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 144.061
  • Heavy Atom Count: 9
  • Complexity: 142
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 42.4A^2

Experimental Properties

  • LogP: 1.85950
  • PSA: 17.07
  • Refractive Index: 1.5102
  • Boiling Point: 160 ºC
  • Melting Point: 13-14 ºC
  • Flash Point: 42 ºC
  • Density: 1.003

2,2,4,4-Tetramethylthietan-3-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00EGRN-250mg
2,2,4,4-Tetramethyl-3-thietanone
 58721-01-0 96%
250mg
 $110.00
A2B Chem LLC
AG74115-250mg
2,2,4,4-Tetramethylthietan-3-one
 58721-01-0 96%
250mg
 $129.00 2024-04-19
Chemenu
CM295595-1g
2,2,4,4-Tetramethylthietan-3-one
 58721-01-0 95%
1g
 $568
Crysdot LLC
CD11099412-1g
2,2,4,4-Tetramethylthietan-3-one
 58721-01-0 95+%
1g
 $602
TRC
T890235-10mg
2,2,4,4-Tetramethylthietan-3-one
 58721-01-0
10mg
 $ 50.00 2022-06-02

2,2,4,4-Tetramethylthietan-3-one Related Literature

  • 1. Contents pages
    J. Chem. Soc. Perkin Trans. 1 1976 P051
  • 2. Synthesis of 3-alkylidene-2,2,4,4-tetramethylthietan 1,1-dioxides, possible precursors of 2-methylenetrimethylene
    R. J. Bushby J. Chem. Soc. Perkin Trans. 1 1975 2513
  • 3. Thermal rearrangement of 2,2,4,4-tetramethylthietan-3-one 1-oxide; a reaction related to the ring expansion of the penicillin S-oxides
    Richard J. Bushby J. Chem. Soc. Perkin Trans. 1 1976 2590
  • 4. Preparation, pyrolysis, and photolysis of three sterically crowded alkenes, 3,3,3′,3′,5,5,5′,5′-octamethyl-3,3′,5,5′-tetrahydro-4,4′-bi(4H-pyrazolylidene) 2,2,4,4-tetramethyl-3-(3,3,5,5-tetramethyl-3,5-dihydro-4H-pyrazol-4-ylidene)-thietane 1,1-dioxide and 2,2,2′,2′,4,4,4′,4′-octamethyl-3,3′-bithietanylidene 1,1,1′1′-tetraoxide, potential precursors to the octamethyltetramethyleneethane (TME) biradical
    Richard J. Bushby,Stephen Mann,Malini V. Jesudason J. Chem. Soc. Perkin Trans. 1 1984 2457

Related Categories

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:58721-01-0)2,2,4,4-Tetramethylthietan-3-one
A1235012
Purity:99%
Quantity:1g
Price($):228